[4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride
Overview
Description
[4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride, also known as NSD-105, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as N-substituted benzylamines, which have been shown to have a variety of pharmacological effects. In
Scientific Research Applications
[4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Mechanism of Action
[4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride acts as a positive allosteric modulator of the nicotinic acetylcholine receptor (nAChR), which is involved in various physiological processes including learning and memory. By binding to the receptor at a site distinct from the acetylcholine binding site, [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride enhances the receptor's response to acetylcholine, leading to increased neurotransmitter release and improved cognitive function.
Biochemical and Physiological Effects:
[4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective effects, [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride has been shown to have anti-inflammatory and antioxidant effects, reducing the production of reactive oxygen species and pro-inflammatory cytokines. [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride has also been shown to increase the expression of genes involved in synaptic plasticity and neuronal survival.
Advantages and Limitations for Lab Experiments
[4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize in large quantities, and its effects on the nAChR are well-characterized. However, there are also some limitations to its use. [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride has a relatively short half-life in the body, which may limit its effectiveness in vivo. Additionally, its effects may be influenced by the presence of other compounds that interact with the nAChR.
Future Directions
There are several future directions for research on [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride. One area of interest is the use of [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride in combination with other compounds to enhance its effects. For example, combining [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride with a cholinesterase inhibitor may lead to synergistic effects on cognitive function. Another area of interest is the development of more stable analogs of [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride that have a longer half-life in the body. Finally, further research is needed to fully understand the mechanisms underlying [4-(methylthio)benzyl](3-pyridinylmethyl)amine hydrochloride's neuroprotective effects and its potential therapeutic applications in neurological disorders.
properties
IUPAC Name |
1-(4-methylsulfanylphenyl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2S.ClH/c1-17-14-6-4-12(5-7-14)9-16-11-13-3-2-8-15-10-13;/h2-8,10,16H,9,11H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DELJTPZEWFUUID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CNCC2=CN=CC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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